Cas no 1498957-54-2 (2-(6-chloro-1-methyl-1H-indol-3-yl)propanoic acid)

• Product Name: 2-(6-chloro-1-methyl-1H-indol-3-yl)propanoic acid
• CAS No: 1498957-54-2
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• CID: 6086990
• PubChem ID: 131257885
• Update Time: 2025-06-15

2-(6-chloro-1-methyl-1H-indol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-chloro-1-methyl-1H-indol-3-yl)propanoic acid
• 1498957-54-2
• EN300-1995157

• Inchi： 1S/C12H12ClNO2/c1-7(12(15)16)10-6-14(2)11-5-8(13)3-4-9(10)11/h3-7H,1-2H3,(H,15,16)
• InChI Key： MTAIQHCEPZOEEJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C)C=C2C(C(=O)O)C

Computed Properties

• Exact Mass: 237.0556563g/mol
• Monoisotopic Mass: 237.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.2Ų

Additional information on 2-(6-chloro-1-methyl-1H-indol-3-yl)propanoic acid

Research Brief on 2-(6-chloro-1-methyl-1H-indol-3-yl)propanoic acid (CAS: 1498957-54-2): Recent Advances and Applications

The compound 2-(6-chloro-1-methyl-1H-indol-3-yl)propanoic acid (CAS: 1498957-54-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This indole derivative, characterized by its unique structural features, has been the subject of several studies exploring its pharmacological properties, synthetic pathways, and mechanistic insights. This research brief aims to summarize the latest findings related to this compound, providing a comprehensive overview of its current status in drug discovery and development.

Recent studies have highlighted the role of 2-(6-chloro-1-methyl-1H-indol-3-yl)propanoic acid as a promising scaffold for the design of novel anti-inflammatory and analgesic agents. Its structural similarity to endogenous indole derivatives, such as tryptophan metabolites, suggests potential interactions with key biological targets, including cyclooxygenase (COX) enzymes and serotonin receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of COX-2, with a favorable safety profile compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, 2-(6-chloro-1-methyl-1H-indol-3-yl)propanoic acid has shown potential in oncology research. Preclinical studies have revealed its ability to modulate apoptotic pathways in certain cancer cell lines, particularly those associated with colorectal and breast cancers. The compound's mechanism of action appears to involve the downregulation of pro-survival signaling molecules, such as Bcl-2, while upregulating pro-apoptotic factors like Bax. These findings were corroborated by in vivo experiments, where the compound demonstrated tumor growth inhibition in xenograft models.

The synthetic accessibility of 2-(6-chloro-1-methyl-1H-indol-3-yl)propanoic acid has also been a focus of recent research. A 2024 publication in Organic Letters described an optimized synthetic route that improves yield and scalability while reducing the use of hazardous reagents. This advancement is particularly significant for potential industrial-scale production, as it addresses previous challenges related to purification and stereochemical control. The new method employs a palladium-catalyzed coupling reaction as a key step, offering a more sustainable approach to the compound's synthesis.

Pharmacokinetic studies of 2-(6-chloro-1-methyl-1H-indol-3-yl)propanoic acid have provided valuable insights into its drug-like properties. The compound exhibits favorable oral bioavailability in rodent models, with a plasma half-life that supports once-daily dosing. Metabolism studies indicate that the primary route of clearance involves glucuronidation, with minimal cytochrome P450-mediated oxidation. These characteristics suggest a reduced potential for drug-drug interactions, an important consideration for future clinical applications.

Despite these promising findings, challenges remain in the development of 2-(6-chloro-1-methyl-1H-indol-3-yl)propanoic acid as a therapeutic agent. Current research is addressing issues related to target specificity and potential off-target effects. Recent structure-activity relationship (SAR) studies have identified key modifications that may enhance the compound's selectivity while maintaining its pharmacological activity. These efforts are supported by computational modeling and molecular docking studies, which provide atomic-level insights into the compound's interactions with biological targets.

In conclusion, 2-(6-chloro-1-methyl-1H-indol-3-yl)propanoic acid represents a versatile chemical entity with significant potential in drug discovery. Its dual applications in inflammation and oncology, coupled with recent advances in synthetic methodology and pharmacokinetic understanding, position it as a compelling candidate for further development. Future research directions may include the exploration of prodrug strategies to improve tissue distribution and the investigation of combination therapies to enhance therapeutic efficacy. As the scientific community continues to unravel the full potential of this compound, it may pave the way for novel treatment modalities in multiple therapeutic areas.